Cas no 1896767-43-3 ((4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride)

• Product Name: (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride
• CAS No: 1896767-43-3
• MF: C₇H₂BrClF₄O₂S
• MW: 341.50519323349
• CID: 5246337
• Update Time: 2025-08-04

(4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 4-bromo-2,3,5,6-tetrafluoro-
• (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride

• Inchi： 1S/C7H2BrClF4O2S/c8-3-6(12)4(10)2(1-16(9,14)15)5(11)7(3)13/h1H2
• InChI Key： DTBBFMJCVJBTEU-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=C(F)C(F)=C(Br)C(F)=C1F

Additional information on (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride

Research Briefing on (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride (CAS: 1896767-43-3) in Chemical Biology and Pharmaceutical Applications

(4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride (CAS: 1896767-43-3) is a highly specialized chemical reagent that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules, including enzyme inhibitors, fluorescent probes, and covalent protein modifiers. The presence of multiple fluorine atoms and a reactive sulfonyl chloride group makes it a valuable building block for designing compounds with enhanced metabolic stability and target selectivity.

Recent studies have highlighted the utility of this compound in the development of covalent inhibitors for serine hydrolases and other nucleophilic enzymes. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating irreversible inhibitors of fatty acid amide hydrolase (FAAH), with improved pharmacokinetic properties compared to earlier generations of inhibitors. The electron-withdrawing effects of the tetrafluorophenyl ring were found to significantly enhance the electrophilicity of the sulfonyl chloride group, leading to more efficient covalent bond formation with target proteins.

In the field of chemical proteomics, researchers have employed (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride as a versatile warhead for activity-based protein profiling (ABPP). A notable 2022 study in ACS Chemical Biology reported its use in developing selective probes for cysteine proteases, enabling the identification of novel enzyme targets in cancer cell lines. The bromine substituent in particular allows for subsequent functionalization via cross-coupling reactions, expanding the toolkit for probe diversification.

The compound's stability under physiological conditions has also made it attractive for bioconjugation applications. Recent work published in Bioconjugate Chemistry (2023) demonstrated its effectiveness in creating stable antibody-drug conjugates (ADCs) with improved homogeneity compared to traditional maleimide-based linkers. The tetrafluorophenyl moiety was shown to confer enhanced serum stability while maintaining efficient conjugation kinetics.

From a synthetic chemistry perspective, several innovative routes to (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride have been developed recently, as detailed in a 2023 Organic Process Research & Development publication. These include improved safety profiles and higher yields through continuous flow chemistry approaches, addressing previous challenges in large-scale production. The availability of this compound through commercial suppliers has significantly increased in the past two years, reflecting growing demand from the research community.

Looking forward, the unique properties of (4-bromo-2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride position it as a valuable tool for emerging areas such as targeted protein degradation and covalent drug discovery. Ongoing research is exploring its potential in PROTAC design and as a warhead for targeting previously "undruggable" proteins. As the understanding of covalent drug mechanisms continues to evolve, this compound is likely to play an increasingly important role in medicinal chemistry and chemical biology research.